molecular formula C16H22N2O4 B2954230 3-Benzo[1,3]dioxol-5-YL-piperazine-1-carboxylic acid tert-butyl ester CAS No. 1241678-08-9; 886769-95-5

3-Benzo[1,3]dioxol-5-YL-piperazine-1-carboxylic acid tert-butyl ester

Cat. No. B2954230
CAS RN: 1241678-08-9; 886769-95-5
M. Wt: 306.362
InChI Key: XLPLNERULMLZNH-UHFFFAOYSA-N
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Description

3-Benzo[1,3]dioxol-5-YL-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H22N2O4 and its molecular weight is 306.362. The purity is usually 95%.
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properties

CAS RN

1241678-08-9; 886769-95-5

Product Name

3-Benzo[1,3]dioxol-5-YL-piperazine-1-carboxylic acid tert-butyl ester

Molecular Formula

C16H22N2O4

Molecular Weight

306.362

IUPAC Name

tert-butyl 3-(1,3-benzodioxol-5-yl)piperazine-1-carboxylate

InChI

InChI=1S/C16H22N2O4/c1-16(2,3)22-15(19)18-7-6-17-12(9-18)11-4-5-13-14(8-11)21-10-20-13/h4-5,8,12,17H,6-7,9-10H2,1-3H3

InChI Key

XLPLNERULMLZNH-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)N1CCNC(C1)C2=CC3=C(C=C2)OCO3

solubility

not available

Origin of Product

United States

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